Cas no 861596-94-3 (1-Imidazolidinecarboxylicacid, 2,5-dioxo-, ethyl ester)

• Product Name: 1-Imidazolidinecarboxylicacid, 2,5-dioxo-, ethyl ester
• CAS No: 861596-94-3
• MF: C₆H₈N₂O₄
• MW: 172.138721466064
• CID: 718359
• Update Time: 2024-01-31

1-Imidazolidinecarboxylicacid, 2,5-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Imidazolidinecarboxylicacid, 2,5-dioxo-, ethyl ester
• Hydantoin, 3-carbethoxy- (1CI)
• Hydantoin, 3-carbethoxy- (1CI)
• ethyl 2,5-dioxoimidazolidine-1-carboxylate
• 1-Imidazolidinecarboxylic acid, 2,5-dioxo-, ethyl ester

• Inchi： 1S/C6H8N2O4/c1-2-12-6(11)8-4(9)3-7-5(8)10/h2-3H2,1H3,(H,7,10)
• InChI Key： NRECKSQDATVLLO-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(OCC)=O)C(=O)CN1

Computed Properties

• Exact Mass: 172.048
• Monoisotopic Mass: 172.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7A^2

Experimental Properties

• Density: 1.400±0.06 g/cm3(Predicted)
• Melting Point: 134 °C
• pka: 7.13±0.70(Predicted)